Cas no 106689-19-4 (Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)

• Product Name: Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• CAS No: 106689-19-4
• MF: C₄₀H₈₄NO₆P
• MW: 706.071834564209
• CID: 157845
• PubChem ID: 194725
• Update Time: 2025-04-19

Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• (3-dodecoxy-2-icosoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 1-dodecyl-2-eicosyl-glycero-3-phosphocholine
• Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-...
• 1-Doc-2-eic-PC
• 3-(dodecyloxy)-2-(icosyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• AC1L4YSJ
• AC1Q22IV
• ACMC-20cj0w
• AG-K-63158
• AR-1E7657
• CTK4A4715
• DTXSID70910081
• 3-(Dodecyloxy)-2-(icosyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 106689-19-4

• Inchi： 1S/C40H84NO6P/c1-6-8-10-12-14-16-18-19-20-21-22-23-24-25-27-29-31-33-36-45-40(39-47-48(42,43)46-37-34-41(3,4)5)38-44-35-32-30-28-26-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3
• InChI Key： NUPHZIVQECYTNH-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCCCC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 705.60402
• Monoisotopic Mass: 705.60362640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 40
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.2
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 77.05